5-[(2,3-Dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione

• CAS No.: 109133-81-5
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol
• IUPAC Name: 5-[(2,3-dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C12H11N3O4/c1-6-3-4-10(15(18)19)8(7(6)2)5-9-11(16)14-12(17)13-9/h3-5H,1-2H3,(H2,13,14,16,17)
• InChI Key: XHSCTCAIAUBTGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)[N+](=O)[O-])C=C2C(=O)NC(=O)N2)C

Description

5-[(2,3-Dimethyl-6-nitrophenyl)methylidene]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H11N3O4 and its molecular weight is 261.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium (0.41 g, 0.018 g atom) was dissolved in ethanol (40 mL) and diethyl 2,4-dioxoimidazolidine-5-phosphonate (4.21 g, 18 mmol) added. After 5 minutes, 2,3-dimethyl-6-nitrobenzaldehyde (2.66 g, 15 mmol) was added in one portion and the mixture stirred at room temperature for 90 minutes. The mixture was diluted with water, filtered and the solid washed with water and air dried gave 5-[(2,3-dimethyl-6-nitrophenyl)methylene]-2,4-imidazolidinedione as a single geometrical isomer (3.35 g, 86%). Analytical sample prepared by crystallization from methanol had m.p. 293°-295° C.